Cas no 2639451-60-6 (2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid)

• Product Name: 2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid
• CAS No: 2639451-60-6
• MF: C₉H₇N₃O₄S
• MW: 253.234580278397
• CID: 5165371
• PubChem ID: 165897704
• Update Time: 2025-05-22

2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-6-[(carboxymethyl)thio]-5-cyano-
• 2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid

• Inchi： 1S/C9H7N3O4S/c10-2-4-1-5(9(15)16)7(11)12-8(4)17-3-6(13)14/h1H,3H2,(H2,11,12)(H,13,14)(H,15,16)
• InChI Key： BWAJWVKZEPRXDR-UHFFFAOYSA-N
• SMILES： C1(N)=NC(SCC(O)=O)=C(C#N)C=C1C(O)=O

Additional information on 2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid

Exploring the Unique Properties and Applications of 2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid (CAS No. 2639451-60-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid (CAS No. 2639451-60-6) has emerged as a compound of significant interest. This molecule, characterized by its multifunctional pyridine backbone, combines a cyano group, carboxylic acid, and a sulfanyl linkage, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly drawn to its potential in designing small-molecule inhibitors and bioconjugates, aligning with trends in precision medicine and targeted therapies.

The structural uniqueness of CAS 2639451-60-6 lies in its 5-cyanopyridine core, which is known to enhance binding affinity in enzyme-substrate interactions. Recent studies highlight its utility in kinase inhibitor development, a hot topic in oncology research. With the rise of AI-driven drug discovery platforms, queries like "pyridine derivatives for cancer treatment" or "cyanopyridine-based bioactive molecules" have surged, reflecting the compound's relevance in cutting-edge therapeutic strategies. Its carboxymethylsulfanyl moiety further enables facile modifications, catering to demands for click chemistry and proteolysis-targeting chimeras (PROTACs).

From a synthetic chemistry perspective, the 2-amino-6-substituted pyridine scaffold of this compound offers robust compatibility with cross-coupling reactions, a frequent search term among organic chemists. Laboratories optimizing green chemistry protocols also explore its derivatives due to their potential for metal-free catalysis. Notably, the carboxylic acid group in 2639451-60-6 allows for salt formation, addressing formulation challenges—a key concern in drug delivery system discussions.

Beyond pharmaceuticals, 2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid finds niche applications in agrochemicals and functional materials. Its electron-withdrawing cyano group contributes to photostability, a sought-after property in organic semiconductors and OLED materials. As sustainability gains traction, searches for "bio-based pyridine synthesis" underscore opportunities to derive such compounds from renewable feedstocks.

Analytical characterization of CAS 2639451-60-6 typically involves HPLC-MS and NMR spectroscopy, with fragmentation patterns often queried in mass spectrometry forums. Regulatory-compliant documentation, including Certificate of Analysis (CoA) templates, is another trending need among purchasers. The compound’s stability under various pH conditions (pH-dependent degradation studies) remains an active research area, particularly for formulation scientists.

In conclusion, 2-amino-6-(carboxymethyl)sulfanyl-5-cyanopyridine-3-carboxylic acid represents a convergence of structural ingenuity and application diversity. Its alignment with trending topics like fragment-based drug design, green synthesis, and material innovation ensures continued relevance. As databases like PubChem and Reaxys index more derivatives, this compound’s structure-activity relationships (SAR) will likely inspire future breakthroughs.